N-[4-(acetylamino)phenyl]-4-(2-propyn-1-yloxy)benzamide

• IUPAC Name: N-(4-acetamidophenyl)-4-prop-2-ynoxybenzamide
• InChI: InChI=1S/C18H16N2O3/c1-3-12-23-17-10-4-14(5-11-17)18(22)20-16-8-6-15(7-9-16)19-13(2)21/h1,4-11H,12H2,2H3,(H,19,21)(H,20,22)
• InChI Key: HBQFYMUQFVKWMM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)OCC#C
• Molecular Formula: C18H16N2O3
• Molecular Weight: 308.3 g/mol

Description

N-[4-(acetylamino)phenyl]-4-(2-propyn-1-yloxy)benzamide, also known as APB, is a chemical compound that has been extensively studied due to its potential applications in scientific research. APB is a potent inhibitor of the TRPM8 ion channel, which is involved in the sensation of cold temperature.

Mechanism of Action

N-[4-(acetylamino)phenyl]-4-(2-propyn-1-yloxy)benzamide works by binding to the TRPM8 ion channel and blocking its activity. This results in a decrease in the sensation of cold temperature and a reduction in the response to menthol. N-[4-(acetylamino)phenyl]-4-(2-propyn-1-yloxy)benzamide has been shown to be a specific inhibitor of the TRPM8 ion channel and does not affect other ion channels.
Biochemical and Physiological Effects:
N-[4-(acetylamino)phenyl]-4-(2-propyn-1-yloxy)benzamide has been shown to have a number of biochemical and physiological effects. In addition to its inhibition of the TRPM8 ion channel, N-[4-(acetylamino)phenyl]-4-(2-propyn-1-yloxy)benzamide has been shown to inhibit the activity of certain enzymes such as protein kinase C and protein kinase A. N-[4-(acetylamino)phenyl]-4-(2-propyn-1-yloxy)benzamide has also been shown to have anti-inflammatory effects and may be useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[4-(acetylamino)phenyl]-4-(2-propyn-1-yloxy)benzamide in lab experiments is its specificity for the TRPM8 ion channel. This allows researchers to study the effects of this ion channel without affecting other ion channels. However, one limitation of using N-[4-(acetylamino)phenyl]-4-(2-propyn-1-yloxy)benzamide is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are a number of future directions for research on N-[4-(acetylamino)phenyl]-4-(2-propyn-1-yloxy)benzamide. One area of interest is the development of more potent inhibitors of the TRPM8 ion channel. Another area of interest is the study of the physiological and biochemical effects of N-[4-(acetylamino)phenyl]-4-(2-propyn-1-yloxy)benzamide in vivo, particularly in the context of inflammatory diseases. Additionally, N-[4-(acetylamino)phenyl]-4-(2-propyn-1-yloxy)benzamide may have potential applications in the development of new treatments for pain and other sensory disorders.

Synthesis Methods

The synthesis of N-[4-(acetylamino)phenyl]-4-(2-propyn-1-yloxy)benzamide involves the reaction of 4-aminobenzamide with propargyl bromide in the presence of a base such as potassium carbonate. The resulting compound is then acetylated with acetic anhydride to yield N-[4-(acetylamino)phenyl]-4-(2-propyn-1-yloxy)benzamide. The overall yield of this synthesis method is approximately 50%.

Scientific Research Applications

N-[4-(acetylamino)phenyl]-4-(2-propyn-1-yloxy)benzamide has been used extensively in scientific research as a tool to study the TRPM8 ion channel. This ion channel is involved in the sensation of cold temperature and is also activated by certain chemicals such as menthol. N-[4-(acetylamino)phenyl]-4-(2-propyn-1-yloxy)benzamide has been shown to be a potent inhibitor of the TRPM8 ion channel, making it a useful tool for studying the physiological and biochemical effects of this channel.